azane;[(1R,2S,4S,5S)-4-[2-chloro-6-(methylamino)purin-9-yl]-2-phosphonooxy-1-bicyclo[3.1.0]hexanyl]methyl dihydrogen phosphate

• IUPAC Name: azane;[(1R,2S,4S,5S)-4-[2-chloro-6-(methylamino)purin-9-yl]-2-phosphonooxy-1-bicyclo[3.1.0]hexanyl]methyl dihydrogen phosphate
• InChI: InChI=1S/C13H18ClN5O8P2.2H3N/c1-15-10-9-11(18-12(14)17-10)19(5-16-9)7-2-8(27-29(23,24)25)13(3-6(7)13)4-26-28(20,21)22;;/h5-8H,2-4H2,1H3,(H,15,17,18)(H2,20,21,22)(H2,23,24,25);2*1H3/t6-,7+,8+,13+;;/m1../s1
• InChI Key: MLPKPDFUVMQAOX-KOVKCLEESA-N
• Canonical SMILES: CNC1=C2C(=NC(=N1)Cl)N(C=N2)C3CC(C4(C3C4)COP(=O)(O)O)OP(=O)(O)O.N.N
• Isomeric SMILES: CNC1=C2C(=NC(=N1)Cl)N(C=N2)[C@H]3C[C@@H]([C@]4([C@@H]3C4)COP(=O)(O)O)OP(=O)(O)O.N.N
• Molecular Formula: C13H24ClN7O8P2
• Molecular Weight: 503.77 g/mol

Description

MRS2279 is a selective and competitive antagonist of the P2Y1 receptor (Ki = 2.5 nM;  IC50 = 51.6 nM). MRS2279 potently inhibits ADP-induced aggregation of human blood platelets in vitro (pKB = 8.05).

Scientific Research Applications

Synthesis and Molecular Structure

Research has shown that derivatives of azane, including compounds built on bicyclo[3.1.0]hexane templates, are pivotal in synthesizing conformationally locked nucleosides. These compounds have been synthesized to investigate preferences of specific enzymes like HIV reverse transcriptase. For instance, Saneyoshi et al. (2010) synthesized l-deoxythreosyl phosphonate nucleosides to explore the preference for conformation in HIV reverse transcriptase. Their synthesis involved hydroxyl-directed Simmons-Smith cyclopropanation and Mitsunobu coupling of the purine base, demonstrating the complexity and innovation in creating these molecules (Saneyoshi, Deschamps, & Marquez, 2010).

Potential in Cardioprotective Activity

Derivatives of azane have been investigated for their potential in cardioprotective activity. Kumar et al. (2013) synthesized 5'-phosphonate and 5'-phosphate analogues of AMP containing a (N)-methanocarba (bicyclo[3.1.0]hexane) system. These compounds were shown to have in vivo cardioprotective activity in a mouse ischemic heart failure model, highlighting the therapeutic potential of these molecules in cardiovascular diseases (Kumar et al., 2013).

Role in Neurotransmission

In another study, β-nicotinamide adenine dinucleotide (β-NAD), which has a structure related to azane derivatives, was identified as an enteric inhibitory neurotransmitter in human and nonhuman primate colons. This discovery, made by Hwang et al. (2011), suggests the significance of such compounds in gastrointestinal motility and potential therapeutic applications in gastrointestinal disorders (Hwang et al., 2011).

Development of Adhesive Polymers

Compounds similar to azane have also been used in the development of adhesive polymers. For example, Moszner et al. (2006) synthesized compounds like 1,3-Bis(methacrylamido)propane-2-yl dihydrogen phosphate for use in adhesive polymers, demonstrating the versatility of these molecules in various industrial applications (Moszner, Pavlinec, Lamparth, Zeuner, & Angermann, 2006).